4-(Boc-amino)-2-hydroxypyridine

Specification

• CAS No.: 1363383-37-2
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.233
• IUPAC Name: tert-butyl N-(2-oxo-1H-pyridin-4-yl)carbamate
• Standard InChI: InChI=1S/C10H14N2O3/c1-10(2,3)15-9(14)12-7-4-5-11-8(13)6-7/h4-6H,1-3H3,(H2,11,12,13,14)
• Standard InChI Key: VNJZRTVKUGFQOP-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC1=CC(=O)NC=C1

Introduction

4-(Boc-amino)-2-hydroxypyridine, also known as tert-butyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate, is a chemical compound with the CAS number 1363383-37-2. It is a derivative of pyridine, featuring a Boc (tert-butoxycarbonyl) protecting group attached to the amino group at the 4-position and a hydroxyl group at the 2-position. This compound is of interest in organic synthesis and medicinal chemistry due to its potential as an intermediate in the synthesis of more complex molecules.

Applications and Research Findings

4-(Boc-amino)-2-hydroxypyridine is used as a building block in organic synthesis, particularly in the construction of nitrogen-containing heterocycles. Its Boc protecting group allows for selective deprotection under acidic conditions, making it useful for the synthesis of complex molecules where amino groups need to be temporarily protected.

In medicinal chemistry, carbamates like 4-(Boc-amino)-2-hydroxypyridine are of interest due to their role in drug design. Carbamates can participate in hydrogen bonding, which is crucial for interactions with biological targets.

Safety Data Sheet (SDS)

The Safety Data Sheet for 4-(Boc-amino)-2-hydroxypyridine provides detailed information on handling, storage, and disposal procedures to ensure safe use. It is available from sources like ECHEMI.